molecular formula C10H22O3 B14565578 1-(2-Hydroxyethoxy)octan-2-OL CAS No. 61625-15-8

1-(2-Hydroxyethoxy)octan-2-OL

Cat. No.: B14565578
CAS No.: 61625-15-8
M. Wt: 190.28 g/mol
InChI Key: JINYDRJPPUUUIJ-UHFFFAOYSA-N
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Description

1-(2-Hydroxyethoxy)octan-2-OL is a branched alcohol-ether hybrid compound characterized by an octanol backbone substituted with a hydroxyethoxy (-OCH₂CH₂OH) group at the second carbon. This structure confers unique physicochemical properties, including moderate polarity due to the hydroxyl and ether functionalities.

Properties

CAS No.

61625-15-8

Molecular Formula

C10H22O3

Molecular Weight

190.28 g/mol

IUPAC Name

1-(2-hydroxyethoxy)octan-2-ol

InChI

InChI=1S/C10H22O3/c1-2-3-4-5-6-10(12)9-13-8-7-11/h10-12H,2-9H2,1H3

InChI Key

JINYDRJPPUUUIJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(COCCO)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(2-Hydroxyethoxy)octan-2-OL can be synthesized through several methods. One common approach involves the reaction of octan-2-ol with ethylene oxide in the presence of a catalyst. The reaction typically occurs under controlled temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods: In industrial settings, the production of 1-(2-Hydroxyethoxy)octan-2-OL often involves large-scale reactors and continuous flow processes. The use of efficient catalysts and optimized reaction conditions helps in achieving high yields and purity of the compound.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Hydroxyethoxy)octan-2-OL undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form corresponding carbonyl compounds.

    Reduction: The compound can be reduced to form different alcohol derivatives.

    Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

    Substitution: Reagents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) can facilitate substitution reactions.

Major Products Formed:

    Oxidation: Formation of ketones or aldehydes.

    Reduction: Formation of secondary or tertiary alcohols.

    Substitution: Formation of halogenated compounds or other functionalized derivatives.

Scientific Research Applications

1-(2-Hydroxyethoxy)octan-2-OL has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of complex organic molecules.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications and drug development.

    Industry: It is used in the formulation of various industrial products, including surfactants, lubricants, and solvents.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxyethoxy)octan-2-OL involves its interaction with specific molecular targets and pathways. The hydroxyl and ether groups play a crucial role in its reactivity and binding affinity with other molecules. Detailed studies are required to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares structural motifs with several classes of chemicals:

  • Alcohols (e.g., octan-2-ol): Both feature hydroxyl groups, but 1-(2-Hydroxyethoxy)octan-2-OL includes an additional ether-linked hydroxyethoxy chain.
  • Glycol Ethers (e.g., 2-(2-methoxyethoxy)ethanol): Similar ether linkages, but the hydroxyl group in the target compound replaces the methoxy group in 2-(2-methoxyethoxy)ethanol.
  • Branched Alcohols (e.g., octyldodecanol): Both have hydrophobic alkyl chains, but the hydroxyethoxy group introduces polar functionality absent in octyldodecanol.
Table 1: Structural and Molecular Comparison
Compound Molecular Formula Molecular Weight (g/mol) Key Functional Groups
1-(2-Hydroxyethoxy)octan-2-OL* C₁₀H₂₂O₃ ~190.28 -OH, -OCH₂CH₂OH
Octan-2-ol C₈H₁₈O 130.23 -OH
2-(2-Methoxyethoxy)ethanol C₅H₁₂O₃ 120.15 -OCH₃, -OCH₂CH₂OH
Octyldodecanol C₂₀H₄₂O 298.55 -OH (branched alkyl chain)

*Calculated based on structural analogs due to absence of direct data.

Physicochemical Properties

  • Solubility: The hydroxyethoxy group enhances water solubility compared to octan-2-ol (hydrophobic C₈ chain) but reduces it relative to smaller glycol ethers like 2-(2-methoxyethoxy)ethanol .
  • Boiling Point : Likely higher than octan-2-ol (179–182°C) due to increased molecular weight and hydrogen bonding from the hydroxyl group.
  • Viscosity: Expected to be lower than octyldodecanol (used as a lubricant ) due to shorter alkyl chain and polar substituents.
Table 2: Hazard Comparison
Compound Irritation Risk Flammability Key Hazard Classifications
1-(2-Hydroxyethoxy)octan-2-OL High Moderate Likely GHS05, GHS07
Octan-2-ol Moderate High OSHA HCS
2-(2-Methoxyethoxy)ethanol High Moderate GHS08
1,1-Di(2-methoxyethoxy)ethane High High Flammable

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